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Compound of Interest

Compound Name: 7-Chloro-2-vinylquinoline

Cat. No.: B065175 Get Quote

Essential Safety and Handling Guide for 7-
Chloro-2-vinylquinoline
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 7-
Chloro-2-vinylquinoline (CAS No. 177748-00-4). Adherence to these procedures is essential

for ensuring laboratory safety and minimizing risk.

I. Compound Identification and Properties
A summary of the key physical and chemical properties of 7-Chloro-2-vinylquinoline is

provided below. While comprehensive toxicological data is not available, the compound should

be handled with care as a potentially hazardous substance.
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Property Value

Molecular Formula C₁₁H₈ClN

Molecular Weight 189.64 g/mol [1][2]

CAS Number 177748-00-4[1][2][3][4]

Appearance Data not available

Solubility Insoluble in water[5]

Boiling Point Data not available

Melting Point Data not available

II. Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 7-Chloro-2-
vinylquinoline to prevent exposure.

PPE Category Specific Requirements

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US)[4]. A face shield should be used if there is

a splash hazard.

Skin Protection

Wear fire/flame resistant and impervious

clothing[4]. A lab coat is required. Nitrile gloves

should be worn to prevent skin contact.

Respiratory Protection

Work in a well-ventilated area, preferably a

chemical fume hood. If exposure limits are

exceeded or irritation is experienced, use a full-

face respirator.

III. Operational Plan: Handling and Disposal
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A systematic approach to handling and disposing of 7-Chloro-2-vinylquinoline is crucial for

safety. The following workflow outlines the necessary steps from preparation to disposal.

Preparation Phase Handling Phase Disposal Phase

Preparation

Handling

Proceed with caution

Disposal

After experiment

Emergency Preparedness Don appropriate PPE Ensure fume hood is operational Prepare all necessary equipment Handle exclusively within a fume hood Avoid inhalation of vapor or dust Prevent contact with skin and eyes Segregate as halogenated organic waste Store in a labeled, sealed container Arrange for professional waste disposal

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 7-Chloro-2-vinylquinoline.

Step-by-Step Handling Protocol:

Preparation:

Before handling, ensure you are wearing the appropriate PPE as detailed in the table

above.

Verify that the chemical fume hood is functioning correctly.

Assemble all necessary glassware and equipment to minimize movement of the chemical.

Handling:
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All handling of 7-Chloro-2-vinylquinoline must be conducted within a certified chemical

fume hood to prevent inhalation of any vapors or dust.

Avoid direct contact with the substance. Use appropriate tools for transfer.

Keep the container tightly closed when not in use.

Storage:

Store the container in a dry, cool, and well-ventilated place[1].

Keep away from strong oxidizing agents.

Disposal Plan:

Waste Segregation: As a chlorinated organic compound, 7-Chloro-2-vinylquinoline waste

must be collected separately in a designated "Halogenated Organic Waste" container[6]. Do

not mix with non-halogenated waste.

Containerization: Use a clearly labeled, leak-proof container for waste collection.

Professional Disposal: Arrange for the disposal of the hazardous waste through your

institution's environmental health and safety office or a licensed chemical waste disposal

company. Do not dispose of down the drain[6].

IV. Emergency Procedures
In the event of an emergency, follow these procedures immediately.
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Spill ResponseExposure Response

Spill

Inhalation

Move to fresh air

Skin Contact

Remove contaminated clothing Eye Contact

Rinse with water for 15 minutes

Ingestion

Rinse mouth with water

Evacuate and ventilate the area

Wear appropriate PPE

Contain spill with absorbent material

Collect and place in hazardous waste containerSeek immediate medical attention

Wash skin with soap and water

Click to download full resolution via product page

Caption: Emergency Response for 7-Chloro-2-vinylquinoline.

First-Aid Measures:

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.

Skin Contact: Take off contaminated clothing immediately. Wash the affected area with soap

and plenty of water. If skin irritation occurs, get medical advice/attention[7].

Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention[7].

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control

Center immediately.
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Spill Response:

Personal Precautions: Avoid dust formation and breathing vapors, mist, or gas.

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.

Containment and Cleanup: Collect the spilled material and arrange for disposal. Do not let

the product enter drains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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